Cas no 1195480-52-4 (3-Bromo-4-methylphenyl 4-methylbenzene-1-sulfonate)

• Product Name: 3-Bromo-4-methylphenyl 4-methylbenzene-1-sulfonate
• CAS No: 1195480-52-4
• MF: C₁₄H₁₃BrO₃S
• MW: 341.220222234726
• MDL: MFCD32849607
• CID: 5612663
• PubChem ID: 165752880
• Update Time: 2025-05-20

3-Bromo-4-methylphenyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-methylphenyl 4-methylbenzene-1-sulfonate
• EN300-33247728
• 1195480-52-4
• 3-Bromo-4-methylphenyl 4-methylbenzene-1-sulfonate

• MDL： MFCD32849607
• Inchi： 1S/C14H13BrO3S/c1-10-3-7-13(8-4-10)19(16,17)18-12-6-5-11(2)14(15)9-12/h3-9H,1-2H3
• InChI Key： JGPYCBABEDKIOB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C)OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 339.97688g/mol
• Monoisotopic Mass: 339.97688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-Bromo-4-methylphenyl 4-methylbenzene-1-sulfonate

3-Bromo-4-methylphenyl 4-methylbenzene-1-sulfonate (CAS No. 1195480-52-4): An Overview of Its Synthesis, Properties, and Applications

3-Bromo-4-methylphenyl 4-methylbenzene-1-sulfonate (CAS No. 1195480-52-4) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its brominated and methylated aromatic rings, which confer it with specific reactivity and functional properties.

The synthesis of 3-Bromo-4-methylphenyl 4-methylbenzene-1-sulfonate typically involves a multi-step process that begins with the bromination of 4-methylphenol to form 3-bromo-4-methylphenol. This intermediate is then sulfonated using a suitable sulfonating agent, such as chlorosulfonic acid or sulfur trioxide, to introduce the sulfonic acid group. Finally, the sulfonic acid is converted to the corresponding sulfonate ester by reaction with 4-methylbenzyl alcohol in the presence of a dehydrating agent like dicyclohexylcarbodiimide (DCC) or N,N'-dicyclohexylcarbodiimide (DIC).

The physical and chemical properties of 3-Bromo-4-methylphenyl 4-methylbenzene-1-sulfonate are crucial for understanding its behavior in various reactions and applications. It is a white crystalline solid with a melting point of approximately 120°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), but it has limited solubility in water. Its molecular weight is 367.37 g/mol, and it has a density of around 1.35 g/cm³.

In terms of reactivity, 3-Bromo-4-methylphenyl 4-methylbenzene-1-sulfonate exhibits several notable features. The bromine atom on the phenyl ring makes it an excellent substrate for various substitution reactions, including nucleophilic aromatic substitution (SNAr) and cross-coupling reactions such as Suzuki-Miyaura coupling. The sulfonate ester group can also undergo hydrolysis under basic conditions to form the corresponding sulfonic acid, which can be further functionalized through various transformations.

One of the key applications of 3-Bromo-4-methylphenyl 4-methylbenzene-1-sulfonate is in the synthesis of pharmaceutical intermediates. The compound serves as a building block for the preparation of complex molecules with therapeutic potential. For example, recent studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and anticancer properties. These findings have sparked interest in exploring its use as a lead compound for drug discovery.

In addition to pharmaceutical applications, 3-Bromo-4-methylphenyl 4-methylbenzene-1-sulfonate has found utility in materials science. Its unique chemical structure makes it suitable for the synthesis of functional polymers and coatings with enhanced thermal stability and mechanical strength. Researchers have reported the use of this compound as a monomer or comonomer in polymerization reactions to create materials with tailored properties for specific applications.

The environmental impact of 3-Bromo-4-methylphenyl 4-methylbenzene-1-sulfonate is another important consideration. Studies have shown that the compound has low toxicity and does not pose significant environmental risks when used under controlled conditions. However, proper handling and disposal procedures should be followed to minimize any potential hazards.

In conclusion, 3-Bromo-4-methylphenyl 4-methylbenzene-1-sulfonate (CAS No. 1195480-52-4) is a valuable compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and properties, this compound is likely to play an increasingly important role in various scientific and industrial fields.